2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 2-[(3-fluoro-4-methylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H16FNO/c1-8-3-4-10(5-11(8)12)6-13-9(2)7-14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key: DBWXFOUGFCBQNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(C)CO)F

Description

2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol is a secondary amine derivative featuring a propan-1-ol backbone substituted with a 3-fluoro-4-methylbenzyl group. Notably, a related compound, 3-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol (CAS: 1343040-29-8), is documented with a molecular weight of 197.25 g/mol (C₁₁H₁₆FNO) and a purity ≥95%, though it is listed as discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 3-fluoro-4-methylbenzylamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine group attacks the electrophilic carbon of the epoxide or halohydrin, leading to the formation of the desired amino alcohol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques, such as chromatography, may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a secondary amine.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary amines.

Substitution: Formation of substituted aromatic compounds with various functional groups.

Scientific Research Applications

2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	MW (g/mol)	Purity	Key Substituents	Synthesis Yield
2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol	C₁₀H₁₃ClNO	198.67	N/A	4-Cl, benzylamino	Not reported
2-{[(4-Methylphenyl)methyl]amino}propan-1-ol	C₁₁H₁₇NO	179.26	N/A	4-Me, benzylamino	75%
3-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol	C₁₁H₁₆FNO	197.25	≥95%	3-F, 4-Me, benzylamino	Discontinued
3-[(7-Chloroquinolin-4-yl)amino]propan-1-ol	C₁₂H₁₃ClN₂O	236.70	N/A	Quinoline, 7-Cl	Not reported

Table 2: Spectroscopic Comparison

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol	1.2–1.5 (m, CH₂), 2.8–3.1 (m, NCH₂)	45.2 (CH₂NH), 128–134 (Ar-C)	3300 (OH), 1600 (C-Cl)
2-{[(4-Methylphenyl)methyl]amino}propan-1-ol	1.3–1.6 (m, CH₂), 2.3 (s, Ar-CH₃)	21.5 (Ar-CH₃), 45.5 (CH₂NH)	3280 (OH), 1510 (C-C Ar)

Research Findings and Discussion

• Synthetic Routes : Microwave-assisted aziridine ring opening () is efficient for synthesizing 2-substituted propan-1-ols, though yields vary with substituents. Fluorinated analogs may require optimized conditions due to fluorine’s electronegativity.
• Substituent Effects : Electron-withdrawing groups (e.g., Cl) increase polarity, while electron-donating groups (e.g., Me) enhance stability. Fluorine’s small size and high electronegativity may improve metabolic stability in drug design .
• Positional Isomerism: The 2- vs.